Cas no 1391033-33-2 (4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde)

• Product Name: 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde
• CAS No: 1391033-33-2
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 5169777
• Update Time: 2025-05-19

4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde

• Inchi： 1S/C12H13ClO2/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12/h1-4,9H,5-8H2
• InChI Key： VTGOHFNATLXBRV-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(Cl)C=C2)(C=O)C1

Additional information on 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde

4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde (CAS No. 1391033-33-2): A Comprehensive Overview

The compound 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde (CAS No. 1391033-33-2) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tetrahydropyran ring system with a chlorophenyl group and an aldehyde functional group. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly, making it a subject of growing interest in both academic and industrial settings.

Structural Features and Synthesis

The molecular structure of 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde is defined by its tetrahydropyran ring, which is a six-membered cyclic ether with four saturated carbons. The presence of the chlorophenyl group at the para position introduces electronic and steric effects that influence the compound's reactivity and selectivity. The aldehyde group at the 4-position of the tetrahydropyran ring further enhances its versatility in chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound, employing various methodologies such as intramolecular cyclization, enolate chemistry, and transition-metal-catalyzed reactions. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its functionalization. For instance, researchers have successfully incorporated this compound into larger molecular frameworks, demonstrating its utility as a building block in complex molecule construction.

Applications in Pharmaceutical Research

The aldehyde functionality in 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde makes it an attractive candidate for use in drug discovery programs. Aldehydes are known to participate in various bioconjugation reactions, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. Recent research has highlighted its potential as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In one notable study, this compound was used as a starting material for synthesizing analogs that exhibited potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. The tetrahydropyran ring provided a rigid structure that facilitated proper alignment of the molecule with the enzyme's active site, enhancing its binding affinity.

Environmental and Toxicological Considerations

As with any chemical compound, understanding the environmental impact and toxicological profile of 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde is crucial for its safe utilization. Recent eco-toxicity studies have assessed its potential effects on aquatic organisms, soil microbiota, and other key components of ecosystems. These studies have revealed that under controlled conditions, the compound exhibits low toxicity to non-target species, suggesting that it may be environmentally benign when used responsibly.

In terms of human health risks, preliminary toxicological data indicate that exposure to this compound at concentrations typically encountered during handling or application does not pose significant acute or chronic health hazards. However, further long-term studies are needed to fully characterize its safety profile.

Future Directions and Research Opportunities

The continued exploration of 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde presents numerous opportunities for innovation across multiple disciplines. In pharmaceutical research, efforts are underway to exploit its structural features for designing molecules with improved bioavailability and efficacy. Additionally, its application as a precursor in the synthesis of advanced materials—such as polymers or nanomaterials—holds promise for breakthroughs in materials science.

Another promising area of research involves leveraging computational chemistry techniques to predict and optimize the properties of this compound for specific applications. By employing machine learning algorithms and molecular modeling tools, scientists can accelerate the discovery process and identify novel uses for this versatile molecule.

In conclusion, 4-(4-Chloro-phenyl)-tetrahydro-pyran-4-carbaldehyde (CAS No. 1391033-33-2) stands out as a valuable compound with diverse applications across various industries. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic knowledge and industrial innovation.